Cas no 91718-21-7 (1-Iodo-2-(phenoxymethyl)benzene)
91718-21-7 structure
Product name:1-Iodo-2-(phenoxymethyl)benzene
1-Iodo-2-(phenoxymethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL5947507
- 1-Iodo-2-(phenoxymethyl)benzene
- Benzene, 1-iodo-2-(phenoxymethyl)-
- DTXSID10741013
- A1-05122
- 91718-21-7
-
- Inchi： InChI=1S/C13H11IO/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9H,10H2
- InChI Key： NAFBGMQXEJNQNU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 309.98546Da
- Monoisotopic Mass: 309.98546Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 4
1-Iodo-2-(phenoxymethyl)benzene Related Literature
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Jiawei He,Hongqin Yang,Shanshan Li,Kailin Xu,Qing Wang,Yanmei Huang,Hui Li RSC Adv., 2016,6, 61119-61128
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Pradipbhai D. Kalariya,Prinesh N. Patel,Mahesh Sharma,Prabha Garg,M. V. N. Kumar Talluri RSC Adv., 2015,5, 69273-69288
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